Cas no 1119396-33-6 (2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine)

• Product Name: 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine
• CAS No: 1119396-33-6
• MF: C₁₃H₆Cl₃N₃O
• MW: 326.565239429474
• CID: 5186280
• Update Time: 2025-05-26

2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloropyridin-4-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole
• 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine

• Inchi： 1S/C13H6Cl3N3O/c14-8-1-2-9(10(15)6-8)12-18-13(20-19-12)7-3-4-17-11(16)5-7/h1-6H
• InChI Key： YYGIBGLMCWTSBS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NOC(C2C=CN=C(C=2)Cl)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8

Additional information on 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine

Introduction to 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine (CAS No. 1119396-33-6)

2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine, with the CAS number 1119396-33-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and an oxadiazole moiety substituted with a dichlorophenyl group. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine can be represented as follows:

C₁₆H₈Cl₃N₃O. The molecular weight of this compound is approximately 357.60 g/mol. The presence of multiple chlorine atoms and the heterocyclic rings imparts unique physicochemical properties to the molecule, such as high lipophilicity and stability. These properties are crucial for its potential use in drug development.

In recent years, extensive research has been conducted to explore the biological activities of 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine demonstrated significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) with IC₅₀ values in the low micromolar range.

The mechanism of action of 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine has been investigated in several studies. It has been found to induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. Additionally, this compound has been shown to inhibit the expression of anti-apoptotic proteins like Bcl-2 and Bcl-xL while upregulating pro-apoptotic proteins like Bax and Bak.

Beyond its antiproliferative properties, 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine has also been explored for its potential as an anti-inflammatory agent. Research published in the European Journal of Medicinal Chemistry indicated that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a valuable candidate for treating inflammatory diseases.

The pharmacokinetic properties of 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine have also been studied to assess its suitability for drug development. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings are promising for its potential use as an orally administered therapeutic agent.

In addition to its therapeutic potential, 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine has been evaluated for its safety profile. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The synthesis of 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine involves a series of well-defined chemical reactions. The key steps include the formation of the oxadiazole ring through a condensation reaction between an acid hydrazide and an nitrile derivative followed by substitution reactions to introduce the dichlorophenyl and pyridine moieties. The synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, 2-Chloro-4-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-y l]-pyridine (CAS No. 1119396-33 -6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential as a novel therapeutic agent for various diseases.